2-(2-Methoxy-phenoxymethyl)-1-(4-methyl-benzyl)-1H-benzoimidazole

• IUPAC Name: 2-[(2-methoxyphenoxy)methyl]-1-[(4-methylphenyl)methyl]benzimidazole
• InChI: InChI=1S/C23H22N2O2/c1-17-11-13-18(14-12-17)15-25-20-8-4-3-7-19(20)24-23(25)16-27-22-10-6-5-9-21(22)26-2/h3-14H,15-16H2,1-2H3
• InChI Key: QSTZKFZJMSLJHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2COC4=CC=CC=C4OC
• Molecular Formula: C23H22N2O2
• Molecular Weight: 358.4 g/mol

Description

2-(2-Methoxy-phenoxymethyl)-1-(4-methyl-benzyl)-1H-benzoimidazole, also known as MBZM, is a benzimidazole derivative that has shown potential in various scientific research applications. It is a white to off-white powder that is soluble in organic solvents and has a molecular weight of 421.53 g/mol. This compound has gained attention due to its unique properties and potential benefits in various fields of study.

Scientific Research Applications

Antifungal and Antimicrobial Applications

Benzimidazole derivatives have been demonstrated to possess significant antifungal and antimicrobial properties. For instance, alkylated phenol and methoxytoluene derivatives, through a catalytic oxidation process, have shown potent inhibitory effects against soil fungi, even outperforming commercial antifungal agents like ketoconazole in some cases (Bernini et al., 2006). Similarly, benzimidazole derivatives synthesized through the condensation of o-phenylene diamine with phenoxyacetic acid have exhibited antimicrobial activity against common pathogens such as Escherichia coli and Staphylococcus aureus, demonstrating their potential in developing new antimicrobial agents (Salahuddin et al., 2017).

Chemosensor Development

Benzimidazole derivatives have also been explored for their utility in developing chemosensors, particularly for the detection of metal ions. A study on a selective fluorescence sensor for Zn2+ ions, using a benzimidazole derivative, highlighted the compound's sensitivity and specificity, showcasing the potential of such derivatives in environmental monitoring and biological studies (Dey et al., 2016).

Anticancer Activity

Research into the anticancer properties of benzimidazole derivatives has uncovered promising results. New benzimidazole derivatives synthesized for this purpose have shown moderate cytotoxic effects against cancer cells, indicating their potential as leads in anticancer drug development (El‐Shekeil et al., 2012).